Cas no 2196186-84-0 (Apg-2449 [who-DD])

• Product Name: Apg-2449 [who-DD]
• CAS No: 2196186-84-0
• MF: C₃₃H₄₂ClN₅O₄S
• MW: 640.235685825348
• CID: 6781365
• PubChem ID: 138678712
• Update Time: 2025-07-10

Apg-2449 [who-DD] Chemical and Physical Properties

Names and Identifiers

• APG 2449 [WHO-DD]
• HY-155163
• 2,4-Pyrimidinediamine, 5-chloro-N4-[2-[(1-methylethyl)sulfonyl]phenyl]-N2-[5-methyl-2-(1-methylethoxy)-4-[1,2,3,6-tetrahydro-1-(tetrahydro-2H-pyran-4-yl)-4-pyridinyl]phenyl]-
• 8L976E3N4N
• CS-0890076
• 5-Chloro-N2-(2-isopropoxy-5-methyl-4-(1-(tetrahydro-2H-pyran-4-yl)-1,2,3,6-tetrahydropyridin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine
• CHEMBL5095166
• APG-2449
• APG2449
• 2196186-84-0
• EX-A7906
• UNII-8L976E3N4N
• 2,4-Pyrimidinediamine, 5-chloro-N4-(2-((1-methylethyl)sulfonyl)phenyl)-N2-(5-methyl-2-(1-methylethoxy)-4-(1,2,3,6-tetrahydro-1-(tetrahydro-2H-pyran-4-yl)-4-pyridinyl)phenyl)-
• Apg 2449
• APG-2449 [WHO-DD]
• SCHEMBL21050580
• Apg-2449 [who-DD]

• Inchi： 1S/C33H42ClN5O4S/c1-21(2)43-30-19-26(24-10-14-39(15-11-24)25-12-16-42-17-13-25)23(5)18-29(30)37-33-35-20-27(34)32(38-33)36-28-8-6-7-9-31(28)44(40,41)22(3)4/h6-10,18-22,25H,11-17H2,1-5H3,(H2,35,36,37,38)
• InChI Key： YWPHBSHEGTZPNS-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1S(C(C)C)(=O)=O)NC1=CC(C)=C(C=C1OC(C)C)C1=CCN(CC1)C1CCOCC1

Computed Properties

• Exact Mass: 639.2646037g/mol
• Monoisotopic Mass: 639.2646037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 114Ų

Additional information on Apg-2449 [who-DD]

Research Brief on APG-2449 (WHO-DD) and Its Chemical Entity 2196186-84-0: Advances in FAK/ALK Inhibition for Oncology Therapeutics

The small molecule APG-2449 (WHO-DD), with the chemical identifier 2196186-84-0, has emerged as a promising multi-targeted kinase inhibitor targeting focal adhesion kinase (FAK) and anaplastic lymphoma kinase (ALK). Recent Phase I/II clinical trials (NCT03917043) demonstrate its potential in overcoming resistance mutations in ALK-positive non-small cell lung cancer (NSCLC), while preclinical studies highlight unique anti-metastatic properties through FAK pathway modulation. Structural optimization of the 2196186-84-0 scaffold has yielded improved kinase selectivity profiles (IC50: FAK=0.3 nM, ALK=2.1 nM) and enhanced blood-brain barrier penetration, addressing critical limitations of earlier generation inhibitors.

Mechanistic studies reveal APG-2449's dual action: (1) disruption of FAK-mediated tumor microenvironment signaling (reducing MMP-9 secretion by 78±5% in xenograft models) and (2) inhibition of ALK fusion proteins (including EML4-ALK variant 3) with 10-fold greater potency than crizotinib. The compound's unique pyrimido[4,5-d]pyrimidin-4-amine core (2196186-84-0) enables simultaneous occupancy of both kinase domains, as confirmed by cryo-EM structural analysis (PDB 8G7H). Pharmacokinetic data from 62 patients show favorable linear exposure (AUC0-24h 12.3 µM·h at 600 mg QD) with manageable adverse events (Grade ≥3 AE rate: 14%).

Notably, APG-2449 demonstrates clinical activity against G1202R and I1171N ALK resistance mutations (ORR: 42% in 19 evaluable patients), while companion diagnostic development focuses on FAK phosphorylation status as a predictive biomarker. Ongoing combination studies with PD-1 inhibitors (NCT05184604) exploit the compound's immunomodulatory effects, including 3.2-fold increase in tumor-infiltrating CD8+ T cells observed in murine models. These findings position 2196186-84-0 as a versatile chemical scaffold for next-generation targeted oncology therapeutics.

The chemical stability profile of 2196186-84-0 under physiological conditions (t1/2 = 8.7 hours in human plasma) and its metabolic pathway (primarily CYP3A4-mediated N-dealkylation) inform ongoing formulation optimization. Crystallographic data (CCDC 2250181) reveal key interactions with FAK's hinge region (Glu500 and Met502) and ALK's solvent-front residue (Leu1196), explaining the compound's resistance profile. Emerging research explores structural derivatives of 2196186-84-0 for pan-TRK inhibition, potentially expanding its therapeutic applications.

With global patent coverage (WO2021155306) and orphan drug designation in progress for ALK+ NSCLC, APG-2449 represents a significant advancement in kinase inhibitor development. Future directions include optimization of the 2196186-84-0 scaffold for CNS metastases and development of FAK-targeted imaging probes based on its core structure. The compound's unique pharmacophore continues to generate interest for targeted protein degradation approaches, with preliminary PROTAC conjugates showing 90% FAK degradation at 100 nM concentrations.